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Compound of Interest

Compound Name: 4-Oxohexanal

Cat. No.: B8731499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development settings. 4-Oxohexanal is a chemical with limited publicly available safety

data. The information herein is compiled from general principles of chemical safety and data on

analogous compounds. A comprehensive, substance-specific risk assessment should be

conducted before handling.

Introduction
4-Oxohexanal is a dicarbonyl compound that has been identified as a lipid peroxidation

product derived from ω-3 fatty acids.[1] Its reactivity and potential for biological interaction

necessitate a thorough understanding of its safety and handling precautions. Research has

indicated that 4-Oxohexanal is mutagenic in the Ames test, suggesting the potential for DNA

damage.[1] This guide provides a summary of the known safety information, handling

procedures, and emergency protocols to ensure the safe use of 4-Oxohexanal in a laboratory

setting.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) with comprehensive GHS classification for 4-
Oxohexanal is not readily available, based on the known reactivity of aldehydes and related

compounds, it should be handled as a substance with the following potential hazards:
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Skin Irritation: Aldehydes are known to cause skin irritation upon contact.

Eye Irritation: Contact with eyes is likely to cause serious irritation.

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Flammability: While specific data is lacking, similar short-chain aldehydes are flammable

liquids.

Quantitative Data Summary
Specific quantitative toxicological data for 4-Oxohexanal, such as LD50 values, are not

available in the public domain. The table below provides physical and chemical properties that

are relevant to its safe handling.

Property Value

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol

Boiling Point 439.21 K (calculated)

Melting Point 249.31 K (calculated)

logP (Octanol/Water) 0.945 (calculated)

Vapor Pressure 0.196 mmHg at 25°C (for 4-oxo-2-hexenal)

Density 0.969 g/cm³ (for 4-oxo-2-hexenal)

Note: Some data points are for the related compound 4-oxo-2-hexenal or are calculated values

due to the lack of experimental data for 4-Oxohexanal.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-Oxohexanal are not

publicly available. However, the following represents a generalized methodology for acute oral

toxicity testing based on established guidelines, such as those from the OECD.
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General Protocol for Acute Oral Toxicity Assessment
(Up-and-Down Procedure)
Objective: To determine the acute oral toxicity (LD50) of a substance.

Test System: Typically, a mammalian species such as rats or mice.

Methodology:

Animal Selection: Healthy, young adult animals of a single sex (usually females, as they are

often slightly more sensitive) are selected.

Housing and Acclimatization: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycle, and are acclimatized to the laboratory environment

before the study begins.

Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., water, corn oil)

to the desired concentrations.

Administration: A single dose of the substance is administered to an animal by gavage.

Observation: The animal is observed for signs of toxicity and mortality for a defined period,

typically 14 days. Observations include changes in skin, fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern.

Dose Adjustment:

If the animal survives, the next animal is given a higher dose.

If the animal dies, the next animal is given a lower dose.

Data Analysis: The results are analyzed using a statistical method to calculate the estimated

LD50 with confidence intervals.

Personal Protective Equipment (PPE)
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Proper personal protective equipment is essential when handling 4-Oxohexanal to minimize

exposure.

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection:

A laboratory coat should be worn at all times.

Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Gloves must be

inspected for integrity before use and changed frequently.

Respiratory Protection: Handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood. If there is a risk of inhalation, a respirator with an appropriate

organic vapor cartridge should be used.

Footwear: Closed-toe shoes must be worn in the laboratory.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Use only in a well-ventilated area or a chemical fume hood.

Keep away from sources of ignition.

Take precautionary measures against static discharge.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
Spill Response

Spill Occurs

Evacuate Immediate AreaMajor Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Minor Spill

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Closed Container Decontaminate Spill Area Dispose of Waste

According to Regulations Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Oxohexanal spill.

First Aid Measures

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

Keep at Rest

Seek Medical Attention
if Symptoms Persist

Remove Contaminated Clothing

Wash Skin with Soap
and Plenty of Water

Seek Medical Attention
if Irritation Occurs

Rinse Cautiously with Water
for Several Minutes

Remove Contact Lenses,
if Present and Easy to Do

Continue Rinsing

Seek Immediate
Medical Attention

Do NOT Induce Vomiting

Rinse Mouth with Water

Seek Immediate
Medical Attention
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Caption: First aid procedures for 4-Oxohexanal exposure.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Considerations
Dispose of 4-Oxohexanal and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the chemical to enter drains or

waterways.

This technical guide is intended to provide a foundation for the safe handling of 4-Oxohexanal.
It is imperative that all users consult with their institution's safety office and adhere to all

established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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